Cas no 1361111-68-3 ([4-[5-(6-Methylpyridin-3-yl)-1,3,4-oxadiazol-2-yl]cyclohexyl]methanamine)

• Product Name: [4-[5-(6-Methylpyridin-3-yl)-1,3,4-oxadiazol-2-yl]cyclohexyl]methanamine
• CAS No: 1361111-68-3
• MF: C₁₅H₂₀N₄O
• MW: 272.345502853394
• MDL: MFCD16621917
• CID: 4696704
• Update Time: 2025-11-02

[4-[5-(6-Methylpyridin-3-yl)-1,3,4-oxadiazol-2-yl]cyclohexyl]methanamine Chemical and Physical Properties

Names and Identifiers

• [(1r,4r)-4-[5-(6-methylpyridin-3-yl)-1,3,4-oxadiazol-2-yl]cyclohexyl]methanamine
• C-{4-[5-(6-Methyl-pyridin-3-yl)-[1,3,4]oxadiazol-2-yl]-cyclohexyl}-methylamine
• [4-[5-(6-Methylpyridin-3-yl)-1,3,4-oxadiazol-2-yl]cyclohexyl]methanamine

• MDL： MFCD16621917
• Inchi： 1S/C15H20N4O/c1-10-2-5-13(9-17-10)15-19-18-14(20-15)12-6-3-11(8-16)4-7-12/h2,5,9,11-12H,3-4,6-8,16H2,1H3
• InChI Key： CTFNUOBRMISUAN-UHFFFAOYSA-N
• SMILES： O1C(C2C=NC(C)=CC=2)=NN=C1C1CCC(CN)CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 306
• Topological Polar Surface Area: 77.8

Additional information on [4-[5-(6-Methylpyridin-3-yl)-1,3,4-oxadiazol-2-yl]cyclohexyl]methanamine

Comprehensive Guide to [4-[5-(6-Methylpyridin-3-yl)-1,3,4-oxadiazol-2-yl]cyclohexyl]methanamine (CAS No. 1361111-68-3)

[4-[5-(6-Methylpyridin-3-yl)-1,3,4-oxadiazol-2-yl]cyclohexyl]methanamine is a specialized organic compound with the CAS number 1361111-68-3. This compound belongs to the class of heterocyclic amines and features a unique combination of a 1,3,4-oxadiazole ring and a 6-methylpyridine moiety. Its molecular structure makes it a subject of interest in various research fields, particularly in medicinal chemistry and material science.

The compound's chemical formula and structural complexity have drawn attention due to its potential applications in drug discovery and biochemical research. Researchers are particularly interested in its pharmacological properties, as the 1,3,4-oxadiazole scaffold is known for its bioactivity. The presence of the methanamine group further enhances its versatility in chemical modifications.

In recent years, [4-[5-(6-Methylpyridin-3-yl)-1,3,4-oxadiazol-2-yl]cyclohexyl]methanamine has been studied for its potential role in addressing neurodegenerative diseases, a hot topic in medical research. The compound's ability to interact with specific biological targets makes it a candidate for developing novel therapeutic agents. This aligns with current trends in precision medicine and targeted drug delivery systems.

From a synthetic chemistry perspective, the compound presents interesting challenges and opportunities. The cyclohexyl ring provides structural rigidity, while the oxadiazole and pyridine components offer sites for further functionalization. These characteristics make it valuable for creating molecular libraries in pharmaceutical research.

The physical properties of CAS 1361111-68-3 include moderate solubility in organic solvents, which is typical for compounds of its class. Its stability profile makes it suitable for various experimental conditions, a factor that contributes to its growing popularity in research laboratories. Scientists often search for information about its storage conditions and handling precautions, which are essential for maintaining compound integrity.

In the context of green chemistry initiatives, researchers are exploring more sustainable synthesis routes for [4-[5-(6-Methylpyridin-3-yl)-1,3,4-oxadiazol-2-yl]cyclohexyl]methanamine. This reflects the broader industry trend toward environmentally friendly chemical processes. The compound's potential applications in biodegradable materials also align with current sustainability goals.

The analytical characterization of this compound typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods are crucial for verifying the compound's purity and structure, information frequently sought by quality control professionals and researchers alike.

From a commercial perspective, CAS 1361111-68-3 has seen growing demand in the pharmaceutical intermediates market. Suppliers and manufacturers often highlight its high purity grades and custom synthesis options to meet diverse research needs. The compound's niche applications contribute to its specialty chemicals status.

Recent scientific literature has explored the structure-activity relationships of [4-[5-(6-Methylpyridin-3-yl)-1,3,4-oxadiazol-2-yl]cyclohexyl]methanamine derivatives. This research direction addresses common questions about molecular modifications and their effects on biological activity, a topic of great interest in medicinal chemistry circles.

The compound's intellectual property landscape is another area of interest, with researchers and companies investigating potential patent applications for novel derivatives. This aspect is particularly relevant in the competitive field of drug development, where chemical novelty is highly valued.

For laboratory professionals, understanding the spectral data and analytical methods for CAS 1361111-68-3 is essential. Frequently searched information includes its characteristic peaks in various spectroscopic techniques and recommended chromatographic conditions for analysis.

In academic settings, [4-[5-(6-Methylpyridin-3-yl)-1,3,4-oxadiazol-2-yl]cyclohexyl]methanamine serves as an interesting case study for advanced organic chemistry courses. Its synthesis demonstrates important concepts in heterocyclic chemistry and molecular design, making it valuable for educational purposes.

The future research directions for this compound likely include exploration of its biological activities and potential structure optimization for enhanced properties. As the scientific community continues to investigate novel chemical entities, compounds like CAS 1361111-68-3 will remain important tools in drug discovery and material science innovation.